![molecular formula C11H16N2O B3332290 N'-Isopropyl-N'-phenylacetohydrazide CAS No. 885669-11-4](/img/structure/B3332290.png)
N'-Isopropyl-N'-phenylacetohydrazide
Overview
Description
N’-Isopropyl-N’-phenylacetohydrazide is a chemical compound with the molecular formula C11H16N2O . It has a molecular weight of 192.26 g/mol. This compound has seen increasing interest in the scientific community due to its potential applications in various fields of research and industry.
Molecular Structure Analysis
The molecular structure of N’-Isopropyl-N’-phenylacetohydrazide is based on its molecular formula C11H16N2O . The ChemSpider ID for this compound is 10287059 .Future Directions
N’-Isopropyl-N’-phenylacetohydrazide and related compounds have potential applications in various fields of research and industry. For instance, N’-Phenylacetohydrazide derivatives have been studied as potent Ebola Virus entry inhibitors, suggesting potential applications in antiviral drug development .
Mechanism of Action
Target of Action
N’-Isopropyl-N’-phenylacetohydrazide is a biochemical reagent that is commonly used in organic chemistry for the determination of carbonyl compounds such as aldehydes and ketones . It has been found to interact with the Ebola Virus (EBOV) glycoproteins (GP), which populate the viral envelope and promote viral entry into the host cell through the recognition of the endosomal Niemann−Pick C1 (NPC1) protein .
Mode of Action
The compound acts as a virus entry inhibitor, preventing EBOV infection in cells . The compound’s interaction with its targets results in changes that prevent the virus from entering the host cell .
Biochemical Pathways
It is known that the compound interferes with the interaction between the ebov glycoproteins and the npc1 protein, which is crucial for the virus’s entry into the host cell .
Pharmacokinetics
In vitro metabolic stability and in vivo pharmacokinetic studies have been performed on related compounds to confirm their therapeutic potential .
Result of Action
The primary result of N’-Isopropyl-N’-phenylacetohydrazide’s action is the prevention of EBOV infection in cells . By acting as a virus entry inhibitor, the compound prevents the virus from entering the host cell, thereby inhibiting infection .
Action Environment
The action of N’-Isopropyl-N’-phenylacetohydrazide can be influenced by various environmental factors. For instance, the compound’s reactivity with ozone has been studied, and it was found that N’-Isopropyl-N’-phenylacetohydrazide rapidly reacts with ozone to form transformation products .
properties
IUPAC Name |
N'-phenyl-N'-propan-2-ylacetohydrazide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-9(2)13(12-10(3)14)11-7-5-4-6-8-11/h4-9H,1-3H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFQYWXJFFAVUNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=CC=C1)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00657230 | |
Record name | N'-Phenyl-N'-(propan-2-yl)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Isopropyl-N'-phenylacetohydrazide | |
CAS RN |
885669-11-4 | |
Record name | N'-Phenyl-N'-(propan-2-yl)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.